Cas no 436161-79-4 (tert-butyl N-methyl-N-(pyridin-2-yl)carbamate)

tert-butyl N-methyl-N-(pyridin-2-yl)carbamate structure
436161-79-4 structure
Product Name:tert-butyl N-methyl-N-(pyridin-2-yl)carbamate
CAS No:436161-79-4
MF:C11H16N2O2
MW:208.256942749023
CID:2132076
PubChem ID:11745849
Update Time:2025-09-26

tert-butyl N-methyl-N-(pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-(pyridin-2-yl)carbamate
    • tert-butyl N-methyl-N-pyridin-2-ylcarbamate
    • Carbamic acid,methyl-2-pyridinyl-,1,1-dimethylethyl ester
    • SCHEMBL6601505
    • BS-32436
    • Carbamic acid, methyl-2-pyridinyl-, 1,1-dimethylethyl ester
    • SB55423
    • DTXSID10471722
    • TERT-BUTYLMETHYL(PYRIDIN-2-YL)CARBAMATE
    • TERT-BUTYL METHYL(PYRIDIN-2-YL)CARBAMATE
    • 436161-79-4
    • 2-(N-BOC-N-methylamino)pyridine
    • DB-361735
    • AKOS013100007
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)13(4)9-7-5-6-8-12-9/h5-8H,1-4H3
    • InChI Key: AAUJRTRWJOPCRT-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.43000
  • LogP: 2.45290

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